N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine
Description
“N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” is a synthetic organic compound that features a cyclopentanamine core with substituents including an oxolan-2-ylmethyl group and a 1-propan-2-yltetrazol-5-ylmethyl group
Properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27N5O/c1-12(2)20-15(16-17-18-20)11-19(13-6-3-4-7-13)10-14-8-5-9-21-14/h12-14H,3-11H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXXZFNAGLOWJGR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=NN=N1)CN(CC2CCCO2)C3CCCC3 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.41 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of “N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” typically involves multi-step organic reactions. A possible synthetic route could include:
Formation of the oxolan-2-ylmethyl group: This might involve the reaction of oxirane with a suitable nucleophile under acidic or basic conditions.
Introduction of the 1-propan-2-yltetrazol-5-ylmethyl group: This could be achieved through the reaction of an appropriate alkyl halide with sodium azide, followed by cyclization to form the tetrazole ring.
Coupling with cyclopentanamine: The final step might involve coupling the two substituents with cyclopentanamine using a coupling reagent like EDCI or DCC under mild conditions.
Industrial Production Methods
Industrial production of such compounds would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
“N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” can undergo various chemical reactions, including:
Oxidation: The compound might be oxidized using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions could involve hydrogenation using catalysts like palladium on carbon.
Substitution: Nucleophilic or electrophilic substitution reactions could occur at various positions on the molecule.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Hydrogen gas with palladium on carbon catalyst.
Substitution: Alkyl halides or sulfonates with nucleophiles like amines or thiols.
Major Products
The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, “N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.
Biology
In biological research, this compound might be explored for its potential as a bioactive molecule, possibly interacting with specific enzymes or receptors.
Medicine
In medicinal chemistry, the compound could be investigated for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer activities.
Industry
In industry, the compound might find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of “N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering their activity, and modulating biochemical pathways. Detailed studies, including molecular docking and biochemical assays, would be required to elucidate these mechanisms.
Comparison with Similar Compounds
Similar Compounds
- N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclohexanamine
- N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanol
Uniqueness
“N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” is unique due to its specific combination of functional groups, which might confer distinct chemical reactivity and biological activity compared to similar compounds. This uniqueness could make it a valuable candidate for further research and development in various scientific fields.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
